molecular formula C10H11ClO B8462197 6-Chloro-4-methoxyindane

6-Chloro-4-methoxyindane

Cat. No.: B8462197
M. Wt: 182.64 g/mol
InChI Key: SUUHLRAOVRHALU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-4-methoxyindane is a useful research compound. Its molecular formula is C10H11ClO and its molecular weight is 182.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11ClO

Molecular Weight

182.64 g/mol

IUPAC Name

6-chloro-4-methoxy-2,3-dihydro-1H-indene

InChI

InChI=1S/C10H11ClO/c1-12-10-6-8(11)5-7-3-2-4-9(7)10/h5-6H,2-4H2,1H3

InChI Key

SUUHLRAOVRHALU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC2=C1CCC2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 9-borabicyclo[3.3.1]nonane (130 mL, 0.5 M in tetrahydrofuran) cooled to 0° C. was added 2-allyl-4-chloro-6-methoxyphenyl trifluoromethanesulfonate (16.5 g, 0.050 mol) in tetrahydrofuran (100 mL), dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct (1.5 g, 1.84 mmol), and potassium phosphate (16.0 g, 0.075 mol) and the reaction mixture was heated at reflux for 20 h. The reaction mixture was allowed to cool to room temperature and aqueous sodium hydroxide (2.5 N, 30 mL) was added followed by hydrogen peroxide (30 wt. %, 25 mL) and stirring was continued for 1 h. The solvent was removed in vacuo to provide a crude oil. Purification by flash column chromatography (silica, hexanes) provided 6.2 g (68%) of 6-chloro-4-methoxyindane as a white solid. mp 38-40° C.; Anal. calcd. for C10H11ClO: C, 65.76; H, 6.07. Found: C, 66.08; H, 6.11.
Quantity
130 mL
Type
reactant
Reaction Step One
Name
2-allyl-4-chloro-6-methoxyphenyl trifluoromethanesulfonate
Quantity
16.5 g
Type
reactant
Reaction Step Two
Name
potassium phosphate
Quantity
16 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct
Quantity
1.5 g
Type
catalyst
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
reactant
Reaction Step Four

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